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Compound Profile: Sardomozide Dihydrochloride

The table below summarizes the fundamental characteristics of Sardomozide dihydrochloride as a

SAMDC inhibitor.

Property Description

Synonym(s) CGP48664A, SAM486A, CGP 48664 dihydrochloride [1] [2]

CAS Number 138794-73-7 [3] [2]

Molecular Formula C({11})H({16})Cl({2})N({6}) [3] [2]

Molecular Weight 303.19 g/mol [1] [3] [2]

Biological Target S-Adenosylmethionine decarboxylase (SAMDC) [1] [3] [2]

IC(_{50}) (Cell Assay) 5 nM [1] [3] [2]

Purity >98% - 99% [1] [2]

Solubility Soluble in water (≥4 mg/mL) and DMSO (≥10 mg/mL) [1] [2]
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Property Description

Storage -20°C, sealed, and kept dry [3] [2]

SAMDC Activity Assay Protocol

This protocol is adapted from cell-based studies using Sardomozide dihydrochloride to inhibit SAMDC

activity [3] [2].

Materials and Reagents

Cell Line: CHO (Chinese Hamster Ovary) cells or other relevant cell lines.
Inhibitor Stock Solution: Prepare Sardomozide dihydrochloride stock at 10 mM in sterile DMSO

or water. Aliquot and store at -20°C.
Culture Medium: Appropriate complete cell culture medium (e.g., RPMI-1640 or DMEM with 10%

FBS).
Equipment: Standard cell culture facility, CO(_2) incubator, centrifuge.

Experimental Procedure

Cell Seeding: Seed cells in appropriate culture vessels at a density that will ensure 70-80%
confluence at the time of treatment.

Treatment: After cells adhere, expose them to Sardomozide dihydrochloride. A concentration of 3
µM for 48 hours has been shown to reduce intracellular SAMDC activity to 10% of control levels [3]

[2].
Include negative control groups: Cells treated with an equal volume of vehicle (DMSO or

water).
Harvesting: After the treatment period, wash the cells with cold PBS. Harvest cells by trypsinization

or scraping, and pellet them by centrifugation.
SAMDC Activity Measurement:

Lyse the cell pellet using a suitable lysis buffer.
Clarify the lysate by centrifugation.

Use the supernatant to measure SAMDC activity. A common method involves monitoring the
release of (^{14})CO(_2) from S-adenosyl-L-[carboxy-(^{14})C]methionine. The specific assay

conditions (buffer, pH, reaction time) will depend on the established protocol for your cell type.
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Data Analysis: Calculate SAMDC activity in treated samples as a percentage of the vehicle control

activity. The IC(_{50}) value can be determined by treating cells with a range of inhibitor
concentrations and fitting the resulting activity data to a dose-response curve.

Biological Context and Pathways

Sardomozide dihydrochloride targets a critical step in polyamine synthesis. The following diagram

illustrates its role in the polyamine biosynthesis pathway, which is crucial for cellular growth and a target in

cancer and disease research.
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Diagram 1: Sardomozide inhibits the polyamine biosynthesis pathway. The diagram shows that

Sardomozide dihydrochloride (red octagon) potently and selectively inhibits the enzyme S-

adenosylmethionine decarboxylase (SAMDC). This blockade prevents the synthesis of decarboxylated SAM,
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which is a critical aminopropyl group donor for the formation of spermidine and spermine from putrescine,

thereby disrupting the entire polyamine synthesis cascade [1] [3] [2].

Research Applications and Notes

Key Findings: Treatment with 3 µM Sardomozide for 48 hours reduces intracellular SAMDC activity
to about 10% of control levels, effectively depleting downstream polyamines [3] [2].

Research Use: This compound is an excellent tool for investigating the physiological roles of
polyamines in processes like cell growth, proliferation, and response to stress. It has been used to

study polyamine function in various cell models [3].
Handling Note: Sardomozide dihydrochloride is intended for research use only and is not for

human consumption [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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